Cas no 1105238-35-4 (N-ethyl-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide)

• Product Name: N-ethyl-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide
• CAS No: 1105238-35-4
• MF: C₁₅H₂₀N₄OS₂
• MW: 336.475500106812
• CID: 5843128
• PubChem ID: 30868850
• Update Time: 2025-05-21

N-ethyl-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0647823-1
• AKOS024514311
• N-ethyl-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide
• N-ethyl-4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazine-1-carboxamide
• F5584-0213
• N-ethyl-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine-1-carboxamide
• 1105238-35-4

• Inchi： 1S/C15H20N4OS2/c1-2-16-15(20)19-7-5-18(6-8-19)10-14-17-12(11-22-14)13-4-3-9-21-13/h3-4,9,11H,2,5-8,10H2,1H3,(H,16,20)
• InChI Key： GYNSPMAKGPXDJE-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1CN1CCN(C(NCC)=O)CC1

Computed Properties

• Exact Mass: 336.10785362g/mol
• Monoisotopic Mass: 336.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Additional information on N-ethyl-4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazine-1-carboxamide

N-Ethyl-4-(4-(Thiophen-2-Yl)Thiazol-2-Ylmethyl)Piperazine-1-Carboxamide: A Comprehensive Overview

N-Ethyl-4-(4-(Thiophen-2-Yl)Thiazol-2-Ylmethyl)Piperazine-1-Carboxamide (CAS No. 1105238-35-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring, a thiazole moiety, and an ethyl group. The presence of the thiophene ring further enhances its chemical versatility, making it a subject of interest in contemporary research.

The piperazine core of this compound is a six-membered ring containing two nitrogen atoms, which contributes to its amine-like properties. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this case, the piperazine ring is substituted at the 4-position with a thiazole-derived group, while the 1-position bears a carboxamide group with an ethyl substituent. This substitution pattern not only increases the compound's stability but also enhances its bioavailability, making it a promising candidate for pharmacological applications.

The thiazole moiety attached to the piperazine ring is another critical feature of this compound. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, known for their ability to participate in various chemical reactions. The presence of the thiophene ring at the 4-position of the thiazole further extends the compound's functional groups, enabling it to interact with biological targets in diverse ways. Recent studies have highlighted the potential of thiazole-containing compounds in anti-inflammatory and anticancer therapies, underscoring the importance of this structural element.

Recent advancements in synthetic chemistry have made it possible to synthesize N-Ethyl-4-(4-(Thiophen-2-Yl)Thiazol-2-Ylmethyl)Piperazine-1-Carboxamide with high precision. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound efficiently. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality. These methods not only enhance the scalability of production but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, suggesting its potential as a therapeutic agent against diseases associated with excessive metalloenzyme activity. Additionally, its role as a building block in drug discovery has been validated through its incorporation into larger molecular frameworks designed to target specific biological pathways.

Recent research has also focused on understanding the toxicological profile of this compound. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for clinical use. However, further investigations are required to fully characterize its safety profile and determine its suitability for long-term administration.

In conclusion, N-Ethyl-4-(4-(Thiophen-2-Yl)Thiazol-2-Ylmethyl)Piperazine-1-Carboxamide (CAS No. 1105238-35-4) represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with recent breakthroughs in synthesis and application studies, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and materials.